Cas no 7438-05-3 (1-azidooctane)

1-Azidooctane is a linear aliphatic azide compound with the chemical formula C₈H₁₇N₃. It features an azido functional group (-N₃) at the terminal position of an octyl chain, making it a versatile intermediate in organic synthesis and click chemistry applications. The compound is particularly useful in Huisgen cycloaddition reactions, enabling efficient conjugation with alkynes to form triazole linkages. Its hydrophobic alkyl chain enhances solubility in nonpolar solvents, facilitating use in polymer modification and bioconjugation. 1-Azidooctane is stable under standard conditions but should be handled with care due to the potential reactivity of the azide group. It serves as a valuable building block in materials science and pharmaceutical research.

1-azidooctane structure

Product name:1-azidooctane

CAS No:7438-05-3

MF:C₈H₁₇N₃

MW:155.240681409836

CID:979228

PubChem ID:139023

1-azidooctane Chemical and Physical Properties

Names and Identifiers

- 1-azidooctane
- 1-azidooctane;1-octyl azide;IMINO-OCTYLIMINO-AZANIUM;1-n-octyl azide;n-octyl azide;
- octyl azide
- NSC 85002
- Octane, 1-azido-
- BP-29698
- SCHEMBL13475908
- SY318681
- NCIOpen2_001092
- DTXSID50995896
- MFCD18351853
- NSC85002
- AKOS012708906
- 1-azido-octane
- F1901-3138
- 7438-05-3
- NSC-85002
- Inchi： InChI=1S/C8H17N3/c1-2-3-4-5-6-7-8-10-11-9/h2-8H2,1H3
- InChI Key： RXAHCVNYRABXLO-UHFFFAOYSA-N
- SMILES： CCCCCCCCN=[N+]=[N-]

Computed Properties

Exact Mass: 155.14200
Monoisotopic Mass: 155.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 7
Complexity: 117
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 14.4Å²

Experimental Properties

Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 49.75000
LogP: 3.10996

1-azidooctane Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1901-3138-10g	1-azidooctane	7438-05-3	95%+	10g	$1957.0	2023-09-07
Life Chemicals	F1901-3138-2.5g	1-azidooctane	7438-05-3	95%+	2.5g	$932.0	2023-09-07
TRC	A150726-100mg	1-Azidooctane	7438-05-3		100mg	$ 70.00	2022-06-08
Biosynth	HAA43805-0.25 g	1-Azidooctane	7438-05-3		0.25 g	$137.50	2023-01-04
TRC	A150726-1g	1-Azidooctane	7438-05-3		1g	$ 365.00	2022-06-08
1PlusChem	1P01JPUA-500mg	Octyl azide	7438-05-3	95+%	500mg	$155.00	2024-04-21
A2B Chem LLC	AZ98770-10g	Octyl azide	7438-05-3	95+%	10g	$1148.00	2024-04-19
A2B Chem LLC	AZ98770-5g	Octyl azide	7438-05-3	95+%	5g	$635.00	2024-04-19
A2B Chem LLC	AZ98770-1g	Octyl azide	7438-05-3	95+%	1g	$223.00	2024-04-19
Biosynth	HAA43805-0.05 g	1-Azidooctane	7438-05-3		0.05 g	$44.00	2023-01-04